Cas no 1804490-53-6 (4-Chloro-3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine)

• Product Name: 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine
• CAS No: 1804490-53-6
• MF: C₈H₇Cl₂F₂N
• MW: 226.050687074661
• CID: 4872389
• Update Time: 2025-05-19

4-Chloro-3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine

• Inchi： 1S/C8H7Cl2F2N/c1-4-3-13-7(8(11)12)5(2-9)6(4)10/h3,8H,2H2,1H3
• InChI Key： AAVOUGCVOZWHHG-UHFFFAOYSA-N
• SMILES： ClC1C(C)=CN=C(C(F)F)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine

Introduction to 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine (CAS No. 1804490-53-6)

4-Chloro-3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine, identified by its CAS number 1804490-53-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class, a heterocyclic aromatic structure that is widely recognized for its biological activity and versatility in drug development. The presence of multiple functional groups, including chloro, chloromethyl, and difluoromethyl substituents, makes this molecule a promising candidate for further exploration in synthetic chemistry and pharmacological applications.

The structure of 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine exhibits a unique arrangement of electronegative and electrophilic centers, which can be exploited for various chemical transformations. The chloro group at the 4-position and the chloromethyl group at the 3-position introduce reactivity that is useful for nucleophilic substitution reactions, while the difluoromethyl group at the 2-position enhances metabolic stability and lipophilicity. These features make the compound an attractive intermediate in the synthesis of more complex molecules.

In recent years, there has been growing interest in developing novel pyridine derivatives as pharmacological agents. Pyridine-based compounds have been extensively studied for their potential applications in treating a wide range of diseases, including cancer, infectious diseases, and neurological disorders. The specific substitution pattern of 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine suggests that it may exhibit unique biological properties that could be leveraged in therapeutic contexts.

One of the most compelling aspects of this compound is its potential as a building block for more sophisticated drug candidates. Researchers have been exploring ways to utilize its reactive sites to introduce additional functional groups or to link it with other pharmacophores. For instance, the chloromethyl group can be easily converted into ester or amide functionalities, which are common motifs in drug molecules. Similarly, the chloro group can undergo cross-coupling reactions to form carbon-carbon bonds, enabling the construction of larger and more complex structures.

The difluoromethyl group is particularly noteworthy due to its ability to modulate pharmacokinetic properties such as solubility and metabolic stability. This substituent has been incorporated into numerous drug candidates because it can improve oral bioavailability and reduce susceptibility to enzymatic degradation. In the context of 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine, this feature may contribute to its suitability as a precursor for next-generation therapeutics.

Recent studies have begun to uncover the biological significance of pyridine derivatives with similar substitution patterns. For example, researchers have identified several pyridine-based compounds that exhibit inhibitory activity against specific enzymes or receptors involved in disease pathways. While 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine has not yet been fully characterized in terms of its biological activity, its structural features suggest that it may possess similar properties.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation reactions, nucleophilic substitutions, and protection-deprotection strategies. Advanced techniques such as transition metal-catalyzed cross-coupling reactions may also be employed to introduce additional functional groups with precision.

In conclusion, 4-Chloro-3-(chloromethyl)-2-(difluoromethyl)-5-methylpyridine (CAS No. 1804490-53-6) represents a valuable asset in pharmaceutical research due to its structural complexity and potential biological relevance. Its unique combination of functional groups offers numerous opportunities for further exploration in synthetic chemistry and drug development. As research continues to advance our understanding of pyridine derivatives, compounds like this one are likely to play an increasingly important role in the discovery and design of new therapeutic agents.